Cas no 1261446-05-2 (2-BROMO-6-CYANOBENZOIC ACID)

• Product Name: 2-BROMO-6-CYANOBENZOIC ACID
• CAS No: 1261446-05-2
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• CID: 4565668
• Update Time: 2025-10-23

2-BROMO-6-CYANOBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-CYANOBENZOIC ACID

• Inchi： 1S/C8H4BrNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3H,(H,11,12)
• InChI Key： QHFVVMYANQXVJT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C#N)C=CC=C1Br

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-BROMO-6-CYANOBENZOIC ACID

Introduction to 2-BROMO-6-CYANOBENZOIC ACID (CAS No: 1261446-05-2)

2-BROMO-6-CYANOBENZOIC ACID, identified by its Chemical Abstracts Service (CAS) number 1261446-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both bromine and cyano functional groups on its aromatic ring. The unique structural features of 2-BROMO-6-CYANOBENZOIC ACID make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The benzoic acid core is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design. The introduction of a bromine atom at the 2-position and a cyano group at the 6-position enhances the reactivity and electronic properties of the molecule, making it a versatile building block for further chemical modifications. These modifications can be tailored to target specific biological pathways, thereby facilitating the discovery of new drugs with improved efficacy and reduced side effects.

In recent years, 2-BROMO-6-CYANOBENZOIC ACID has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors. One notable area of research involves its use in developing kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The bromine substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures. These reactions are fundamental in modern drug discovery, allowing chemists to link different pharmacophores into a single entity.

The cyano group in 2-BROMO-6-CYANOBENZOIC ACID also contributes to its utility as a synthetic intermediate. It can be converted into other functional groups such as carboxylic acids, amides, or nitriles through various chemical transformations. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel drug candidates. For instance, recent studies have demonstrated its use in generating substituted benzoic acids that exhibit inhibitory activity against enzymes involved in metabolic disorders.

Another emerging application of 2-BROMO-6-CYANOBENZOIC ACID is in the field of materials science. The unique electronic properties of this compound have been explored for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. The bromine and cyano groups influence the electron affinity and charge transport properties of the molecule, making it a promising candidate for optoelectronic applications. Researchers have reported significant advancements in creating highly efficient organic semiconductors by incorporating derivatives of 2-BROMO-6-CYANOBENZOIC ACID into their designs.

The pharmaceutical industry has also leveraged 2-BROMO-6-CYANOBENZOIC ACID for its potential antimicrobial properties. Studies have shown that benzoic acid derivatives can disrupt bacterial cell membranes and inhibit the growth of pathogenic fungi. The presence of both bromine and cyano groups enhances these effects by increasing the lipophilicity and electrophilicity of the molecule, respectively. This dual functionality allows for targeted interactions with microbial enzymes and cellular components, leading to potent antimicrobial activity.

In conclusion, 2-BROMO-6-CYANOBENZOIC ACID (CAS No: 1261446-05-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its significance in modern science is likely to grow even further.